Cas no 139001-48-2 (2-Cyclohexen-1-one,2-[1-[[2-(4-chlorophenoxy)propoxy]imino]propyl]-3-hydroxy-5-(tetrahydro-2H-thiopyran-3-yl)-)
139001-48-2 structure
Product Name:2-Cyclohexen-1-one,2-[1-[[2-(4-chlorophenoxy)propoxy]imino]propyl]-3-hydroxy-5-(tetrahydro-2H-thiopyran-3-yl)-
CAS No:139001-48-2
MF:C23H30ClNO4S
MW:452.006604671478
CID:1258073
Update Time:2024-08-03
2-Cyclohexen-1-one,2-[1-[[2-(4-chlorophenoxy)propoxy]imino]propyl]-3-hydroxy-5-(tetrahydro-2H-thiopyran-3-yl)- Chemical and Physical Properties
Names and Identifiers
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- 2-Cyclohexen-1-one,2-[1-[[2-(4-chlorophenoxy)propoxy]imino]propyl]-3-hydroxy-5-(tetrahydro-2H-thiopyran-3-yl)-
- 2-Cyclohexen-1-one, 2-[1-[[2-(4-chlorophenoxy)propoxy]imino]propyl]-3-hydroxy-5-(tetrahydro-2H-thiopyran-3-yl)-
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- Inchi: 1S/C23H30ClNO4S/c1-3-20(25-28-13-15(2)29-19-8-6-18(24)7-9-19)23-21(26)11-17(12-22(23)27)16-5-4-10-30-14-16/h6-9,15-17,26H,3-5,10-14H2,1-2H3
- InChI Key: AZXHZYQOMCZFJN-UHFFFAOYSA-N
- SMILES: C1(=O)CC(C2CCCSC2)CC(O)=C1C(=NOCC(OC1=CC=C(Cl)C=C1)C)CC
Computed Properties
- Exact Mass: 451.1586
Experimental Properties
- Density: 1.28±0.1 g/cm3(Predicted)
- Boiling Point: 587.7±60.0 °C(Predicted)
- PSA: 68.12
- pka: 4.25±0.25(Predicted)
2-Cyclohexen-1-one,2-[1-[[2-(4-chlorophenoxy)propoxy]imino]propyl]-3-hydroxy-5-(tetrahydro-2H-thiopyran-3-yl)- Related Literature
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
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Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
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Xingjie Wu,Linzhu Zhou,Yue Su,Chang-Ming Dong J. Mater. Chem. B, 2016,4, 2142-2152
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